Cas no 52730-01-5 ((2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride)

(2S)-1-Azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride is a chiral bicyclic amino acid derivative with a quinuclidine core structure. Its rigid bicyclic framework and stereochemical purity make it a valuable building block in medicinal chemistry, particularly for the synthesis of pharmacologically active compounds. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is often employed in the development of nicotinic acetylcholine receptor (nAChR) modulators and other CNS-targeting agents due to its structural resemblance to bioactive alkaloids. Its high enantiomeric purity ensures consistent reactivity in stereoselective transformations, making it a preferred choice for asymmetric synthesis and drug discovery applications.
(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride structure
52730-01-5 structure
Product Name:(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride
CAS No:52730-01-5
MF:C8H14ClNO2
MW:191.6553
MDL:MFCD22571216
CID:1579261
PubChem ID:11521222
Update Time:2025-10-16

(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S)-Quinuclidine-2-carboxylic acid hydrochloride (1:1)
    • (S)-QUINUCLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
    • JOIJZJVAIURHGA-FJXQXJEOSA-N
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (2S)-, HCl salt
    • (2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride
    • (2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid;hydrochloride
    • DB-236816
    • (S)-QUINUCLIDINE-2-CARBOXYLIC ACID HCL
    • (2S)-1-azabicyclo[2.2.2]octane-2-carboxylicacidhydrochloride
    • SCHEMBL14343221
    • CS-14142
    • 52730-01-5
    • AKOS037650039
    • CCA73001
    • MDL: MFCD22571216
    • Inchi: 1S/C8H13NO2.ClH/c10-8(11)7-5-6-1-3-9(7)4-2-6;/h6-7H,1-5H2,(H,10,11);1H/t7-;/m0./s1
    • InChI Key: JOIJZJVAIURHGA-FJXQXJEOSA-N
    • SMILES: Cl[H].O([H])C([C@]1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])N1C([H])([H])C2([H])[H])=O

Computed Properties

  • Exact Mass: 191.07142
  • Monoisotopic Mass: 191.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • PSA: 40.54

(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride Pricemore >>

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